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Compound of Interest

Compound Name: Succinic anhydride-13C2

Cat. No.: B3065980

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of primary and secondary amines, a class of compounds integral to
numerous biological processes and pharmaceutical agents, often presents analytical
challenges due to their polarity and low volatility. Derivatization is a key strategy to enhance
their detectability and chromatographic performance in mass spectrometry (MS). Succinic
anhydride-13C2 is a stable isotope-labeled derivatizing agent that introduces a specific mass
shift, enabling robust and sensitive quantification of amines in complex biological matrices. This
technique is particularly valuable in metabolomics, drug development, and neuroscience for the
precise measurement of amino acids, biogenic amines, neurotransmitters, and pharmaceutical
compounds containing amine functionalities.

The underlying principle of this method is the reaction of succinic anhydride with the primary or
secondary amine groups to form a stable N-succinyl derivative. By using Succinic anhydride-
13C2, two 13C isotopes are incorporated into the amine-containing molecule. This results in a
predictable mass increase of +102 Da for each primary or secondary amine functional group
that is derivatized, facilitating clear identification and accurate quantification using an unlabeled
internal standard or by comparing to a naturally labeled sample.

Applications
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The derivatization of primary and secondary amines with Succinic anhydride-13C2 is a
versatile technique with broad applications:

o Metabolomics: For the quantitative profiling of amino acids and biogenic amines in biological
fluids such as plasma, urine, and cerebrospinal fluid.

» Drug Development: In the analysis of pharmaceutical compounds containing primary or
secondary amine moieties and their metabolites, which is crucial for pharmacokinetic and
pharmacodynamic studies.

o Neuroscience: For the quantification of neurotransmitters and their metabolites, enabling the
study of neurochemical pathways.

Experimental Workflow

The general workflow for sample preparation and analysis involves several key steps as
illustrated below.

Sample Preparation Derivatization
‘Sample Colection ) Drying m PH Adjustment Add Succinic
(... Plasma, Urine, Tissue) Pt SrEnEEEEEEE (Nitrogen Stream) Rz (PH 89) Anhydride-13C2

Reactants

R-NH2 Product
(Primary Amine)

R-NH-CO-13CH2-13CH2-COOH

Derivatization (N-Succinyl-13C2 Amine Derivative)
(pH 8-9)

Succinic Anhydride-13C2
o _/

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols for Amine
Quantification using Succinic Anhydride-13C2]. BenchChem, [2025]. [Online PDF]. Available

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b3065980?utm_src=pdf-body
https://www.benchchem.com/product/b3065980?utm_src=pdf-body-img
https://www.benchchem.com/product/b3065980#sample-preparation-for-amine-quantification-using-succinic-anhydride-13c2
https://www.benchchem.com/product/b3065980#sample-preparation-for-amine-quantification-using-succinic-anhydride-13c2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3065980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

at: [https://www.benchchem.com/product/b3065980#sample-preparation-for-amine-
guantification-using-succinic-anhydride-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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